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Compound of Interest

Compound Name: Doxofylline-d6

Cat. No.: B12431120

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential
safety and logistical information for the handling and disposal of Doxofylline-d6, a deuterated
analog of Doxofylline used in research and as an analytical standard.

Doxofylline-d6, like its parent compound, is a methylxanthine derivative used in
pharmaceutical research.[1] While it offers a favorable safety profile in therapeutic use
compared to theophylline, proper laboratory handling is crucial to minimize exposure and
ensure personnel safety.[2][3] This document outlines the necessary personal protective
equipment (PPE), handling procedures, and disposal plans to mitigate risks.

Hazard Identification and Classification

Doxofylline is classified as harmful if swallowed and causes skin and serious eye irritation.[4]
The following table summarizes the key hazard information.
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Hazard Class

GHS Classification

Precautionary Statement
Codes

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[4]
Skin Irritation Category 2 H315: Causes skin irritation.[4]

o H319: Causes serious eye
Eye Irritation Category 2A

irritation.[4]

Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table details the required PPE for handling Doxofylline-d6.

Personal Protective

Body Part . Standard/Specification
Equipment
Tightly fitting safety goggles Conforming to EN 166 (EU) or
Eyes/Face o i
with side-shields NIOSH (US).[5]
) o EU Directive 89/686/EEC and
Skin/Hands Chemical impermeable gloves

the standard EN 374.[6]

Protective disposable gown
made of lint-free, low-
permeability fabric with a solid
front, long sleeves, and tight-

fitting cuffs.

[7]

Respiratory

Full-face respirator

Use if exposure limits are
exceeded or irritation is

experienced.[5]

It is recommended to wear two pairs of gloves, with one glove under the gown cuff and one

over, to ensure no skin on the arm or wrist is exposed.[7] Gloves should be changed regularly,

at least hourly, or immediately if they are torn, punctured, or contaminated.[7]
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Operational Plan for Handling Doxofylline-d6

Adherence to a strict operational workflow minimizes the risk of contamination and exposure.

4 Preparation )

Gon appropriate PPE]
[Ensure proper ventilatiorD
Grepare a designated handling area

- J

-

Hangling

~

Weigh and handle Doxofylline-d6 in a well-ventilated area or fume hood

Gvoid formation of dust and aerosols)
Gse non-sparking tools)

4 Post-Handling )

[Decontaminate work surfaces]
[Properly dispose of waste]

[Remove and dispose of PPE correctla

:

[Wash hands thoroughla

- J
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Diagram 1: Workflow for Handling Doxofylline-d6.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[5] For long-
term storage, refrigeration at 2-8°C is recommended.[8]

Emergency Procedures: Accidental Release

In the event of a spill, a clear and immediate response is critical to contain the substance and
prevent exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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